Cas no 959-21-7 (3,6-Dipentyl-1,4-dioxane-2,5-diol)

• Product Name: 3,6-Dipentyl-1,4-dioxane-2,5-diol
• CAS No: 959-21-7
• MF: C₁₄H₂₈O₄
• MW: 260.369725227356
• CID: 1001823
• PubChem ID: 344808
• Update Time: 2025-04-20

3,6-Dipentyl-1,4-dioxane-2,5-diol Chemical and Physical Properties

Names and Identifiers

• DTXSID30322727
• 3,6-dipentyl-1,4-dioxane-2,5-diol
• NSC401922
• NSC-401922
• 959-21-7
• 3,6-Dipentyl-1,4-dioxane-2,5-diol

• Inchi： 1S/C14H28O4/c1-3-5-7-9-11-13(15)18-12(14(16)17-11)10-8-6-4-2/h11-16H,3-10H2,1-2H3
• InChI Key： CVZGRRWROUAYPW-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCC)OC(C1CCCCC)O)O

Computed Properties

• Exact Mass: 260.199
• Monoisotopic Mass: 260.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.014
• Boiling Point: 393.9°C at 760 mmHg
• Flash Point: 192°C
• Refractive Index: 1.467